Cas no 2169428-72-0 ((6-Chloro-5-isobutoxypyridin-2-yl)-methanol)

• Product Name: (6-Chloro-5-isobutoxypyridin-2-yl)-methanol
• CAS No: 2169428-72-0
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD30529979
• CID: 4784297
• Update Time: 2025-05-26

(6-Chloro-5-isobutoxypyridin-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-5-isobutoxypyridin-2-yl)-methanol
• (6-Chloro-5-isobutoxy-pyridin-2-yl)-methanol

• MDL： MFCD30529979
• Inchi： 1S/C10H14ClNO2/c1-7(2)6-14-9-4-3-8(5-13)12-10(9)11/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： UYDFCIVIXHQIJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=N1)OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on (6-Chloro-5-isobutoxypyridin-2-yl)-methanol

Comprehensive Overview of (6-Chloro-5-isobutoxypyridin-2-yl)-methanol (CAS No. 2169428-72-0)

(6-Chloro-5-isobutoxypyridin-2-yl)-methanol (CAS No. 2169428-72-0) is a specialized pyridine derivative with growing interest in pharmaceutical and agrochemical research. This compound features a unique chloro-isobutoxy substitution pattern, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines a pyridine core with a hydroxymethyl functional group, enabling diverse chemical modifications for applications in drug discovery and material science.

Recent advancements in heterocyclic chemistry have spotlighted 2169428-72-0 as a key building block for small-molecule inhibitors. Researchers are exploring its potential in targeting enzymes like kinases and phosphodiesterases, aligning with trends in precision medicine. The compound’s lipophilic isobutoxy group enhances membrane permeability, a critical factor in central nervous system (CNS) drug design—a hot topic in 2024’s neurotherapeutics discussions.

In agrochemicals, (6-Chloro-5-isobutoxypyridin-2-yl)-methanol is investigated for its role in developing next-generation pesticides with improved environmental profiles. Its chloropyridine moiety is structurally analogous to neonicotinoid alternatives, addressing the global demand for bee-friendly crop protection solutions. Regulatory shifts toward green chemistry further amplify its relevance, as industries seek low-persistence and high-selectivity compounds.

Synthetic routes to CAS 2169428-72-0 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting modern sustainable synthesis priorities. Analytical characterization via LC-MS and NMR confirms its high purity (>98%), a prerequisite for high-throughput screening (HTS) in drug discovery. These methodologies resonate with AI-driven molecular design trends, where computational chemistry tools predict optimal substituents for target interactions.

From a commercial perspective, 2169428-72-0 is cataloged by major chemical suppliers as a research-grade reagent, with pricing influenced by scale-up challenges in isobutoxy introduction. Its patent landscape shows activity in EGFR inhibitor applications, coinciding with oncology-focused biotech investments. This aligns with frequent search queries like "pyridine-based kinase inhibitors" and "CNS-penetrant drug scaffolds" in scientific databases.

Environmental and safety studies indicate that (6-Chloro-5-isobutoxypyridin-2-yl)-methanol exhibits moderate biodegradability under OECD 301 standards, a feature highlighted in ESG-compliant product development. Such data caters to growing interest in benign-by-design chemicals, a trending topic among pharmaceutical sustainability forums. Storage recommendations emphasize anhydrous conditions to preserve the hydroxymethyl group’s reactivity—a detail crucial for process chemists optimizing large-scale reactions.

Future directions for this compound include exploration in PROTAC technology, leveraging its pyridine linker capabilities, and metal-organic framework (MOF) functionalization for catalytic applications. These cutting-edge uses mirror search trends around "degraders in drug discovery" and "hybrid porous materials", positioning CAS 2169428-72-0 at the intersection of multiple high-impact research fields.